Cas no 2137959-87-4 (Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate)

• Product Name: Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate
• CAS No: 2137959-87-4
• MF: C₁₂H₂₁FO₃
• MW: 232.291747808456
• CID: 6313324
• PubChem ID: 165450788
• Update Time: 2025-10-29

Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-704339
• ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate
• 2137959-87-4
• Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate

• Inchi： 1S/C12H21FO3/c1-2-16-11(15)10(14)12(13)8-6-4-3-5-7-9-12/h10,14H,2-9H2,1H3
• InChI Key： GJKHXFALXTYWIY-UHFFFAOYSA-N
• SMILES： FC1(C(C(=O)OCC)O)CCCCCCC1

Computed Properties

• Exact Mass: 232.14747269g/mol
• Monoisotopic Mass: 232.14747269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate

Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate (CAS No: 2137959-87-4)

Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate, also known by its CAS registry number 2137959-87-4, is a versatile organic compound with a unique structure that has garnered attention in various fields of chemical research and industrial applications. This compound is characterized by its cyclooctane ring substituted with a fluorine atom and an ethoxy group, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate consists of a cyclooctane ring, which is an eight-membered hydrocarbon ring, substituted at the 1-position with a fluorine atom and at the 8-position with an ethoxy group attached to a hydroxyl-bearing acetate moiety. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate in drug discovery and development. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched compounds. This is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

In addition to its role in asymmetric synthesis, Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate has been investigated for its applications in polymer chemistry. The compound's cyclooctane ring provides a rigid structure that can be incorporated into polymer backbones, potentially enhancing the mechanical properties of resulting materials. Research into its thermal stability and compatibility with various polymerization techniques is ongoing, with promising results indicating its potential use in high-performance polymers.

The synthesis of Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate typically involves multi-step reactions, including Friedel-Crafts alkylation or acylation followed by hydrolysis and esterification steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

Moreover, Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate has found applications in analytical chemistry as a chiral stationary phase in chromatography. Its ability to separate enantiomers efficiently makes it a valuable tool in quality control processes for pharmaceuticals and fine chemicals.

In conclusion, Ethyl 2-(1-fluorocyclooctyl)-2-hydroxyacetate (CAS No: 2137959-87-4) is a multifaceted compound with significant potential across diverse chemical disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important building block for future innovations in drug development, materials science, and analytical methods.